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Compound of Interest

Compound Name: Gadolinium--palladium (3/2)

Cat. No.: B15476197 Get Quote

For researchers, scientists, and drug development professionals, understanding the

thermodynamic stability of intermetallic compounds is crucial for material design and

application. This guide provides an objective comparison of the thermodynamic stability of

Gd₃Pd₂ with other gadolinium-palladium alloys, supported by experimental calorimetric data.

Detailed experimental protocols and workflow visualizations are included to aid in the

replication and validation of these findings.

The thermodynamic stability of an alloy is a critical indicator of its potential for long-term

performance and resistance to degradation. In the realm of rare earth-transition metal

intermetallics, such as the gadolinium-palladium (Gd-Pd) system, precise and validated

thermodynamic data are essential for the development of new materials with tailored

properties. Calorimetry stands as a primary experimental technique for the direct measurement

of the energetic properties that govern this stability, most notably the enthalpy of formation.

This guide focuses on the validation of the thermodynamic stability of the Gd₃Pd₂ alloy.

Through a comparative analysis with other compounds in the Gd-Pd system, we aim to provide

a clear perspective on its relative stability. The data presented herein is based on a

comprehensive CALPHAD (Calculation of Phase Diagrams) assessment of the Gd-Pd system,

which relies on critically evaluated experimental data.
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Comparative Thermodynamic Data of Gd-Pd
Intermetallic Compounds
The following table summarizes the standard enthalpy of formation for several intermetallic

compounds in the gadolinium-palladium system. A more negative enthalpy of formation

indicates greater thermodynamic stability.

Compound Formula
Enthalpy of Formation
(ΔHf°) (kJ/mol of atoms)

Gadolinium-Palladium (3:2) Gd₃Pd₂ -58.6

Gadolinium-Palladium (5:2) Gd₅Pd₂ -53.5

Gadolinium-Palladium (1:1) GdPd -70.7

Gadolinium-Palladium (1:3) GdPd₃ -82.9

Note: Data is derived from the CALPHAD thermodynamic assessment of the Gd-Pd system.

Experimental Protocol: High-Temperature Reaction
Calorimetry
The determination of the enthalpy of formation for refractory intermetallic compounds like

Gd₃Pd₂ is typically achieved through high-temperature reaction calorimetry. This method

involves measuring the heat released or absorbed during the formation of the compound from

its constituent elements.

1. Sample Preparation:

High-purity gadolinium (99.9% or better) and palladium (99.95% or better) are used as

starting materials.

The elements are precisely weighed in the stoichiometric ratio of 3:2 for Gd₃Pd₂.

To ensure homogeneity and complete reaction, the elements are typically arc-melted

together in an inert argon atmosphere. The resulting button is flipped and re-melted several
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times.

A portion of the as-synthesized alloy is ground into a fine powder for calorimetric

measurements.

2. Calorimetric Measurement:

A high-temperature calorimeter, such as a Setaram MHTC 96 line evo drop calorimeter, is

employed.

The calorimeter is calibrated using a standard material with a known enthalpy of fusion, such

as pure gold or silver.

A precisely weighed amount of the powdered Gd₃Pd₂ sample is placed in a suitable crucible

(e.g., alumina or tungsten).

The sample is dropped from room temperature into the calorimeter, which is held at a high

temperature (e.g., 1473 K).

The heat effect of the sample being heated to the calorimeter temperature is measured.

In a separate experiment, a mixture of the constituent elements (Gd and Pd in a 3:2 molar

ratio) is dropped into the calorimeter under the same conditions, and the heat of reaction is

measured.

The enthalpy of formation is then calculated by taking the difference between the heat effect

of the compound and the heat effect of the elemental mixture.

3. Data Analysis:

The raw data from the calorimeter (heat flow versus time) is integrated to determine the total

heat effect of each experiment.

The enthalpy of formation is calculated using the following equation: ΔHf°(Gd₃Pd₂) =

[ΔH(Gd₃Pd₂)sample] - [3 * ΔH(Gd)element + 2 * ΔH(Pd)element] where ΔH represents the

measured heat effects.

The final value is typically reported in kJ per mole of atoms.
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Visualizing the Experimental and Logical Workflow
The following diagrams illustrate the key processes involved in the calorimetric validation of the

thermodynamic stability of Gd₃Pd₂.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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